Cas no 698-21-5 (2-Pyridinecarboxaldehyde,oxime, 1-oxide)

• Product Name: 2-Pyridinecarboxaldehyde,oxime, 1-oxide
• CAS No: 698-21-5
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 527443
• PubChem ID: 14977864
• Update Time: 2025-04-19

2-Pyridinecarboxaldehyde,oxime, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde,oxime, 1-oxide
• (2E)-1-hydroxy-2-(nitrosomethylidene)pyridine
• Picolinaldehyde,oxime, 1-oxide (6CI,7CI,8CI)
• Pyridine-N-oxide-2-carbaldoxime
• Picolinaldehyde, oxime, 1-oxide
• 698-21-5

• Inchi： 1S/C6H6N2O2/c9-7-5-6-3-1-2-4-8(6)10/h1-5,10H/b6-5+
• InChI Key： GEHOJNIWJDMRKK-AATRIKPKSA-N
• SMILES： ON1C=CC=C/C/1=C\N=O

Computed Properties

• Exact Mass: 246.985792
• Monoisotopic Mass: 246.985792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 3.2